Cas no 344755-11-9 (1H-Pyrrolo[1,2-a][1,3]diazepine-2,5-dione)
![1H-Pyrrolo[1,2-a][1,3]diazepine-2,5-dione structure](https://www.kuujia.com/scimg/cas/344755-11-9x300.png)
344755-11-9 structure
Product Name:1H-Pyrrolo[1,2-a][1,3]diazepine-2,5-dione
CAS No:344755-11-9
Molecular Formula:C8H6N2O2
Molecular Weight:162.14500
CID:302555
PubChem ID:13249290
1H-Pyrrolo[1,2-a][1,3]diazepine-2,5-dione Properties
Names and Identifiers
-
- 1H-Pyrrolo[1,2-a][1,3]diazepine-2,5-dione
- 1H-Pyrrolo[1,2-a][1,3]diazepine-2,5-dione(9CI)
- AG-F-17961
- AGN-PC-00LOW0
- CTK1C1726
- KB-159446
- 344755-11-9
- DTXSID90531939
-
- InChIKey: DITAWLQAQWCRBL-UHFFFAOYSA-N
- Inchi: InChI=1S/C8H6N2O2/c11-7-3-4-8(12)10-5-1-2-6(10)9-7/h1-5H,(H,9,11)
- SMILES: O=C1C=CC(=O)N2C=CC=C2N1
Computed Properties
- Exact Mass: 162.04300
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 0
- Monoisotopic Mass: 162.042927438g/mol
- Heavy Atom Count: 12
- Complexity: 260
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0
- Topological Polar Surface Area: 51.1Ų
Experimental Properties
- LogP: -0.01220
- PSA: 54.34000
1H-Pyrrolo[1,2-a][1,3]diazepine-2,5-dione Related Literature
-
Raphael Slade,Robert Gross,Ausilio Bauen Energy Environ. Sci., 2011,4, 2645-2657
-
2. High quality N-polar GaN films grown with varied V/III ratios by metal–organic vapor phase epitaxy†Chengguo Li,Kang Zhang,Qiaoyu Zeng,Xuebing Yin,Xiaoming Ge,Junjun Wang,Qiao Wang,Chenguang He,Wei Zhao,Zhitao Chen RSC Adv., 2020,10, 43187-43192
-
Ya-Han Cui,Rong Deng,Zheng Li,Xu-Sheng Du,Qiong Jia,Xing-Huo Wang,Chun-Yu Wang,Kamel Meguellati Mater. Chem. Front., 2019,3, 1427-1432
-
Dongqing Zou,Wenkai Zhao,Yuqing Xu,Xiaoteng Li,Yuliang Liu,Chuanlu Yang Phys. Chem. Chem. Phys., 2023,25, 16896-16907
-
Lijun Gu,Cheng Jin,Wei Wang,Yonghui He,Guangyu Yang,Ganpeng Li Chem. Commun., 2017,53, 4203-4206
-
Liangmiao Zhang,Jianing Yao,Fang Xia,Yunfeng Guo,Chuanxiang Cao,Zhang Chen,Yanfeng Gao,Hongjie Luo Inorg. Chem. Front., 2018,5, 550-558
-
Sha Chen,Hongliang Pei,Jorge Pisonero,Suixian Yang,Qingwen Fan,Xu Wang,Yixiang Duan J. Anal. At. Spectrom., 2022,37, 508-516
-
Leipeng Li,Feng Qin,Zhiguo Zhang CrystEngComm, 2019,21, 3256-3263
344755-11-9 (1H-Pyrrolo[1,2-a][1,3]diazepine-2,5-dione) Related Products
- 331-25-9(2-(3-Fluorophenyl)acetic acid)
- 116-38-1(Edrophonium chloride)
- 100-88-9(Cyclamic acid)
- 3801-89-6(1-(3-Fluorophenyl)-piperazine)
- 108-49-6(2,6-Dimethylpiperazine)
- 3811-25-4(Clorprenaline)
- 2942-42-9(7-Nitroindazole)
- 3902-71-4(Trioxsalen)
- 4295-04-9(4-Chloro-6-methoxyquinoline)
- 3390-61-2(1,1,3,5,5-Pentaphenyl-1,3,5-trimethyltrisiloxane)
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
http://www.pinrchem.com/english.html

BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
CN Supplier
Reagent
http://www.100kes.com/en

atkchemica
Gold Member
CN Supplier
Reagent
http://www.atkchemical.com/

Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
